SODIUM HEXACHLORORHODATE(III)-12-HYDRATE

• CAS No.: 15002-92-3
• Molecular Formula: Cl3NaRh
• Molecular Weight: 232.245
• IUPAC Name: sodium;trichlororhodium
• InChI: InChI=1S/3ClH.Na.Rh/h3*1H;;/q;;;;+3/p-3
• InChI Key: ZTBGZLXHBMWLFN-UHFFFAOYSA-K
• SMILES: [Na].Cl[Rh](Cl)Cl

Description

Sodium hexachlororhodate(III)-12-hydrate, also known as trisodium hexachlororhodate(III) dodecahydrate, is a chemical compound with the formula Na₃RhCl₆·12H₂O. It is a red crystalline substance that contains rhodium in the +3 oxidation state. This compound is primarily used in various chemical reactions and industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Sodium hexachlororhodate(III)-12-hydrate can be synthesized through the reaction of rhodium(III) chloride with sodium chloride in an aqueous solution. The reaction is typically carried out under controlled conditions to ensure the formation of the desired product. The general reaction is as follows:

$$\text{RhCl}_3 + 3\text{NaCl} \rightarrow \text{Na}_3\text{RhCl}_6$$RhCl3​+3NaCl→Na3​RhCl6​

The resulting solution is then allowed to crystallize, forming this compound.

Industrial Production Methods

In industrial settings, the production of this compound involves the use of high-purity rhodium and sodium chloride. The reaction is conducted in large reactors, and the product is purified through recrystallization. The final product is then dried and packaged for distribution.

Chemical Reactions Analysis

Types of Reactions

Sodium hexachlororhodate(III)-12-hydrate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to higher oxidation states of rhodium.

Reduction: It can be reduced to lower oxidation states or elemental rhodium.

Substitution: Ligands in the complex can be substituted with other ligands.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include chlorine gas and oxygen.

Reduction: Reducing agents such as hydrogen gas or sodium borohydride are used.

Substitution: Ligand exchange reactions can be carried out using various ligands like phosphines or amines.

Major Products

Oxidation: Higher oxidation state rhodium complexes.

Reduction: Elemental rhodium or lower oxidation state rhodium complexes.

Substitution: New rhodium complexes with different ligands.

Scientific Research Applications

Sodium hexachlororhodate(III)-12-hydrate has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other rhodium complexes and catalysts.

Biology: Investigated for its potential use in biological assays and as a probe for studying biological systems.

Medicine: Explored for its potential therapeutic applications, including anticancer properties.

Industry: Utilized in various industrial processes, including catalysis and material science.

Mechanism of Action

The mechanism of action of sodium hexachlororhodate(III)-12-hydrate involves its ability to interact with various molecular targets. In catalytic processes, it acts as a catalyst by facilitating the transfer of electrons and promoting chemical reactions. The rhodium center in the complex plays a crucial role in these processes, enabling the compound to participate in redox reactions and ligand exchange.

Comparison with Similar Compounds

Similar Compounds

• Sodium hexachloroplatinate(IV) hydrate (Na₂PtCl₆·xH₂O)
• Sodium tetrachloroplatinate(II) hydrate (Na₂PtCl₄·xH₂O)
• Rhodium(III) chloride hydrate (RhCl₃·xH₂O)

Uniqueness

Sodium hexachlororhodate(III)-12-hydrate is unique due to its specific coordination environment and the presence of rhodium in the +3 oxidation state. This gives it distinct chemical properties and reactivity compared to other similar compounds. Its ability to undergo various chemical reactions and its applications in catalysis and material science make it a valuable compound in both research and industrial settings.